Cas no 136725-42-3 (2-(3-fluoropyrrolidine-1-carbonyl)piperidine)

• Product Name: 2-(3-fluoropyrrolidine-1-carbonyl)piperidine
• CAS No: 136725-42-3
• MF: C₁₀H₁₇FN₂O
• MW: 200.253185987473
• CID: 5575490
• Update Time: 2025-10-29

2-(3-fluoropyrrolidine-1-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-1-(2-PIPERIDINYLCARBONYL)-PYRROLIDINE
• 2-(3-fluoropyrrolidine-1-carbonyl)piperidine

• Inchi： 1S/C10H17FN2O/c11-8-4-6-13(7-8)10(14)9-3-1-2-5-12-9/h8-9,12H,1-7H2
• InChI Key： GXDUSAKHZPJHBB-UHFFFAOYSA-N
• SMILES： N1(CCC(F)C1)C(=O)C1CCCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-fluoropyrrolidine-1-carbonyl)piperidine

Introduction to 2-(3-Fluoropyrrolidine-1-Carbonyl)Piperidine (CAS No. 136725-42-3)

The compound 2-(3-fluoropyrrolidine-1-carbonyl)piperidine, identified by the CAS number 136725-42-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring fused with a fluorinated pyrrolidine moiety, which contributes to its distinct chemical characteristics.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the fluorine atom in the pyrrolidine ring introduces electronic and steric effects that can enhance the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. These attributes make 2-(3-fluoropyrrolidine-1-carbonyl)piperidine a promising candidate for further exploration in therapeutic areas like central nervous system disorders and inflammation.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution and cyclization reactions, which are optimized to achieve high yields and purity. Researchers have employed various strategies, such as microwave-assisted synthesis and catalytic methods, to streamline the production of this molecule. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production if required.

In terms of pharmacological activity, 2-(3-fluoropyrrolidine-1-carbonyl)piperidine has shown potential as a modulator of key biological targets, including enzymes and receptors involved in disease pathways. Preclinical studies have demonstrated its ability to inhibit certain kinases and modulate ion channels, suggesting its role in treating conditions such as epilepsy and chronic pain.

The structural versatility of this compound allows for further modification to enhance its therapeutic profile. For instance, substituting different groups on the piperidine or pyrrolidine rings can lead to derivatives with improved potency and selectivity. Such modifications are currently being explored in academic and industrial settings, underscoring the compound's value as a scaffold for drug discovery.

From an environmental perspective, the synthesis and application of CAS No. 136725-42-3 must adhere to sustainable practices to minimize ecological impact. Green chemistry principles are increasingly being integrated into the development process, ensuring that the compound's production aligns with global sustainability goals.

In conclusion, 2-(3-fluoropyrrolidine-1-carbonyl)piperidine represents a compelling example of how structural innovation can lead to novel therapeutic agents. With ongoing research focusing on its pharmacokinetics, toxicity profile, and clinical potential, this compound holds promise for advancing medical treatments in various therapeutic areas.